4-(7-Methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)morpholine

• CAS RN: 314260-77-0
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4g/mol
• IUPAC Name: 4-(7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C15H19N3OS/c1-10-2-3-11-12(8-10)20-15-13(11)14(16-9-17-15)18-4-6-19-7-5-18/h9-10H,2-8H2,1H3
• InChI Key: WYUXRKUQROPDTO-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=NC=NC(=C23)N4CCOCC4

Description

4-(7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)morpholine is an organonitrogen heterocyclic compound, an organic heterobicyclic compound and an organosulfur heterocyclic compound.

Scientific Research Applications

Synthesis and Chemical Properties

• A method was developed for synthesizing 4-amino-substituted 7-benzyl-2-morpholin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidines, demonstrating the compound's utility in complex heterocyclic syntheses (Kuznetsov, Nam, & Chapyshev, 2007).
• New heterocyclic systems were synthesized starting from a related compound, showing its potential as a versatile precursor in creating novel molecular structures (Sirakanyan, Kartsev, Hakobyan, & Hovakimyan, 2018).

Biomedical Research

• 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives have been identified as inhibitors of tumor necrosis factor alpha and nitric oxide, underlining their potential in medical research and therapeutic applications (Lei, Wang, Xiong, & Lan, 2017).

Pharmacophore Development

• The compound's structure has been explored as a pharmacophore for PI3K and PIKKs inhibition, highlighting its relevance in drug discovery, particularly for kinase inhibition (Hobbs et al., 2019).

Molecular Characterization and Crystallography

• X-ray characterization of a similar compound provides insights into its molecular structure, which can be crucial for understanding its interactions in various chemical and biological processes (Ziaulla, Banu, Panchamukhi, Khazi, & Begum, 2012).